Cas no 1208731-52-5 ((7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine)

• Product Name: (7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine
• CAS No: 1208731-52-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 1087921
• PubChem ID: 45791224
• Update Time: 2025-08-05

(7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine
• (6-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl)methanamine
• 1-(7-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine(SALTDATA: HCl)
• AKOS006341326
• 1208731-52-5
• 1-(7-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine

• MDL： MFCD12827494
• Inchi： 1S/C10H13NO3/c1-12-8-5-10-9(4-7(8)6-11)13-2-3-14-10/h4-5H,2-3,6,11H2,1H3
• InChI Key： FOFFDUMUFGGYRD-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(C(CN)=CC1=2)OC

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.7Ų

Additional information on (7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine

Professional Introduction to (7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine (CAS No: 1208731-52-5)

(7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine is a complex organic compound with a unique structural framework that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1208731-52-5, belongs to the class of benzo[b][1,4]dioxin derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of a methoxy group at the 7-position and a methanamine substituent at the 6-position contributes to its distinct chemical properties and reactivity, making it a subject of intense study for researchers exploring novel therapeutic agents.

The structural motif of (7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine is characterized by a fused bicyclic system consisting of a benzene ring and an oxygen-containing heterocycle. This configuration is reminiscent of many natural products and pharmaceuticals that have demonstrated efficacy in various biological assays. The dihydrobenzo[b][1,4]dioxin core suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug development. The methoxy group at position 7 may influence the compound's solubility and metabolic stability, while the methanamine moiety could serve as a pharmacophore for further derivatization and optimization.

In recent years, there has been growing interest in exploring the pharmacological properties of benzo[b][1,4]dioxin derivatives due to their reported biological activities. Studies have indicated that these compounds can exhibit a range of effects, including anti-inflammatory, antioxidant, and anticancer properties. The specific substitution pattern in (7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine may confer unique advantages over its parent compounds or analogs. For instance, the methanamine group could enhance binding affinity to certain biological targets or modify pharmacokinetic profiles favorably.

Current research in this area has focused on understanding the molecular mechanisms by which these compounds exert their effects. Preclinical studies have shown that benzo[b][1,4]dioxin derivatives can modulate signaling pathways involved in inflammation and cell proliferation. The methoxy group in (7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine may play a role in influencing these pathways by affecting enzyme activity or receptor binding. Additionally, the compound's structural features could make it a valuable scaffold for designing next-generation drugs with improved efficacy and reduced toxicity.

The synthesis of (7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine presents both challenges and opportunities for synthetic chemists. The construction of the dihydrobenzo[b][1,4]dioxin core requires careful selection of reaction conditions and reagents to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxy and methanamine groups at the appropriate positions. These methods not only enhance synthetic efficiency but also allow for greater flexibility in modifying the compound's structure for drug development purposes.

The pharmacokinetic properties of (7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine are also of great interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability as a drug candidate. Preliminary studies suggest that the compound may exhibit favorable solubility and bioavailability characteristics due to its molecular structure. However, further investigation is needed to fully understand its pharmacokinetic profile and potential interactions with other drugs.

In conclusion, (7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine (CAS No: 1208731-52-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties and synthetic methodologies, this compound is poised to play a vital role in the development of innovative treatments for various diseases.